Cas no 2320608-54-4 (1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}-3-4-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}-3-4-(trifluoromethyl)phenylpropan-1-one
• CAS No: 2320608-54-4
• MF: C₁₆H₁₇F₃N₄O
• MW: 338.327593564987
• CID: 5339883
• Update Time: 2025-09-23

1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}-3-4-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one
• 1-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]-3-[4-(trifluoromethyl)phenyl]propan-1-one
• 1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}-3-4-(trifluoromethyl)phenylpropan-1-one

• Inchi： 1S/C16H17F3N4O/c17-16(18,19)14-4-1-12(2-5-14)3-6-15(24)22-7-13(8-22)9-23-11-20-10-21-23/h1-2,4-5,10-11,13H,3,6-9H2
• InChI Key： CNZWKXWSBMHNQF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CCC(N1CC(CN2C=NC=N2)C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 432
• XLogP3: 2.2
• Topological Polar Surface Area: 51

Additional information on 1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}-3-4-(trifluoromethyl)phenylpropan-1-one

Research Briefing on 1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}-3-4-(trifluoromethyl)phenylpropan-1-one (CAS: 2320608-54-4)

The compound 1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}-3-4-(trifluoromethyl)phenylpropan-1-one (CAS: 2320608-54-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the trifluoromethylphenyl moiety and the 1,2,4-triazole ring in its structure is believed to contribute to its high binding affinity and selectivity towards target proteins. Preliminary in vitro and in vivo studies have demonstrated promising results, with the compound showing efficacy in reducing tumor growth and modulating immune responses.

The synthesis of 1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}-3-4-(trifluoromethyl)phenylpropan-1-one has been optimized in recent publications, with researchers achieving higher yields and purity through novel catalytic methods. These advancements are critical for scaling up production and facilitating further preclinical studies. Additionally, computational modeling studies have provided insights into the compound's interaction with its biological targets, offering a foundation for structure-activity relationship (SAR) optimization.

Despite these promising developments, challenges remain in the compound's pharmacokinetic profile, including its metabolic stability and bioavailability. Ongoing research is focused on addressing these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's transition into clinical trials.

In conclusion, 1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}-3-4-(trifluoromethyl)phenylpropan-1-one represents a promising candidate for therapeutic development, with its unique chemical structure and biological activity offering potential in treating various diseases. Continued research and optimization will be essential to fully realize its clinical potential.